Cas no 376378-79-9 (8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 376378-79-9
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 6341856
• Update Time: 2025-07-09

8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(benzyl(methyl)amino)-3-methyl-7-(2-methylallyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[methyl(phenylmethyl)amino]-7-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C18H21N5O2/c1-12(2)10-23-14-15(22(4)18(25)20-16(14)24)19-17(23)21(3)11-13-8-6-5-7-9-13/h5-9H,1,10-11H2,2-4H3,(H,20,24,25)
• InChI Key： PRVYWNNMUCCEMP-UHFFFAOYSA-N
• SMILES： N1(CC(C)=C)C2=C(N(C)C(=O)NC2=O)N=C1N(C)CC1=CC=CC=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 9.56±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 376378-79-9)

The compound 8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 376378-79-9) is a structurally complex purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular framework, featuring a benzyl(methyl)amino group and a 2-methylprop-2-en-1-yl substituent, makes it a promising candidate for various applications, including drug development and enzymatic studies. Researchers are particularly interested in its potential interactions with adenosine receptors, given its purine core, which is a common motif in many biologically active compounds.

In recent years, the demand for novel purine derivatives like 8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged due to their versatility in medicinal chemistry. This compound's tetrahydro-1H-purine-2,6-dione scaffold is analogous to xanthine, a naturally occurring purine base found in caffeine and theophylline. Such structural similarities have led to investigations into its potential as a modulator of central nervous system (CNS) activity, with some studies suggesting it could influence neurotransmitter release or receptor binding.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and bioavailability. Researchers and chemists are keen to understand the optimal conditions for its synthesis, including the choice of catalysts and solvents. Additionally, its physicochemical properties, such as solubility and stability, are critical for formulating it into viable pharmaceutical products. The presence of the 2-methylprop-2-en-1-yl group introduces challenges in terms of steric hindrance, which may affect its reactivity and binding affinity in biological systems.

The compound's potential applications extend beyond traditional medicine. With the growing interest in green chemistry and sustainable drug development, scientists are exploring eco-friendly synthesis methods for 8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. This aligns with the broader trend of reducing hazardous waste and energy consumption in chemical manufacturing. Furthermore, its role in enzyme inhibition studies has sparked curiosity, particularly in the context of cancer research and neurodegenerative diseases, where purine-based inhibitors are increasingly relevant.

Another area of interest is the compound's structure-activity relationship (SAR). By modifying the benzyl(methyl)amino or 2-methylprop-2-en-1-yl groups, researchers aim to enhance its selectivity and efficacy. This approach is particularly valuable in drug discovery, where small structural changes can significantly alter biological activity. Computational modeling and molecular docking studies are often employed to predict these interactions, saving time and resources in the lab.

In summary, 8-benzyl(methyl)amino-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 376378-79-9) represents a fascinating subject of study in modern chemistry and pharmacology. Its multifaceted applications, from CNS modulation to sustainable synthesis, highlight its importance in advancing scientific knowledge and therapeutic innovation. As research continues, this compound is likely to remain a focal point for both academic and industrial investigations.